Cas no 1896453-13-6 (1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine)

• Product Name: 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine
• CAS No: 1896453-13-6
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5266520
• Update Time: 2025-06-08

1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine

• Inchi： 1S/C10H14N4/c1-7(2)6-14-10-8(4-13-14)3-9(11)5-12-10/h3-5,7H,6,11H2,1-2H3
• InChI Key： GKXCAPVPUXOCJX-UHFFFAOYSA-N
• SMILES： C12N(CC(C)C)N=CC1=CC(N)=CN=2

Additional information on 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine

Chemical Profile of 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1896453-13-6)

1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine, identified by its CAS number 1896453-13-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both pyrazole and pyridine rings in its molecular framework endows it with unique pharmacophoric properties, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine consists of a fused system of a pyrazole ring and a pyridine ring, with an amine substituent at the 5-position and an isobutyl group at the 1-position. This arrangement contributes to its distinct electronic and steric properties, which are critical for its interaction with biological targets. The amine group, in particular, serves as a key pharmacophore for hydrogen bonding interactions, while the isobutyl group provides steric bulk that can influence binding affinity and selectivity.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their inherent biological activity and structural diversity. Pyrazolopyridines, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine has been subjected to preliminary pharmacological screening to assess its biological efficacy and safety profile.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets implicated in disease pathways. Kinases play a crucial role in cell signaling cascades, and their dysregulation is often associated with malignancies and inflammatory conditions. Preclinical studies have suggested that 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine may exhibit inhibitory activity against certain kinases by interacting with their active sites or allosteric regions. This interaction could lead to the disruption of aberrant signaling pathways, thereby providing a therapeutic benefit.

Furthermore, the structural features of 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine make it an attractive scaffold for structure-based drug design. Computational modeling techniques have been employed to predict how this compound might bind to target proteins at the atomic level. These studies have provided valuable insights into the compound's binding mode and have identified key residues that contribute to its affinity for biological targets. Such information is crucial for optimizing the compound's pharmacokinetic properties and minimizing potential side effects.

The synthesis of 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine has been achieved through multi-step organic reactions that involve condensation, cyclization, and functional group transformations. The synthetic route has been carefully designed to ensure high yield and purity, which are essential for downstream pharmacological evaluations. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their rapid translation into clinical applications.

As part of ongoing research efforts, 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine is being evaluated in vitro using various cell-based assays to assess its biological activity. These assays are designed to measure parameters such as cytotoxicity, enzyme inhibition, and receptor binding affinity. Preliminary results have shown promising activity against certain cancer cell lines and enzyme targets relevant to inflammatory diseases. These findings warrant further investigation into the compound's therapeutic potential.

In addition to its pharmaceutical applications, 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine may also find utility in other areas of chemical biology. For instance, it could serve as a tool compound for studying kinase function or as a starting point for generating novel derivatives with enhanced biological activity. The versatility of this heterocyclic scaffold allows for modifications at multiple positions without compromising its core structure.

The development of new drugs is a complex process that involves extensive testing to ensure efficacy and safety before they can be approved for clinical use. However， preliminary findings with 1-(2-Methylpropyl)pyrazolo[3,4-b]pyridin-5-amine suggest that it may represent a valuable addition to the arsenal of therapeutic agents available for treating various diseases. Continued research will be necessary to fully elucidate its mechanisms of action and optimize its pharmacological properties.

In conclusion， 1-(2-Methylpropyl)pyrazolo[3，4-b]pyridin-5-am ine (CAS No．1896453—13—6) is a structurally interesting heterocyclic compound with potential applications in pharmaceuticals． Its unique chemical properties make it an attractive candidate for further exploration， particularly in the context of kinase inhibition and other enzyme-targeted therapies． As research progresses， this compound may emerge as a lead molecule or scaffold for developing novel therapeutic agents that address unmet medical needs．